2-Chloropropyldimethylamine
Overview
Description
2-Chloropropyldimethylamine is a compound that is structurally related to cyclopropylamines, which are prevalent in pharmaceuticals and agrochemicals due to their unique chemical properties and biological activities. Although the provided papers do not directly discuss 2-Chloropropyldimethylamine, they do provide insights into the synthesis and properties of related cyclopropylamine compounds, which can be extrapolated to understand 2-Chloropropyldimethylamine.
Synthesis Analysis
The synthesis of cyclopropylamines, which are structurally similar to 2-Chloropropyldimethylamine, can be achieved through various methods. One approach involves the synthesis of trans-2-substituted cyclopropylamines from α-chloroaldehydes, which proceeds via trapping of an electrophilic zinc homoenolate with an amine followed by ring closure . Another method includes the use of methyl 2-chloro-2-cyclopropylidenacetate reacting with bidentate nucleophiles under phase transfer catalysis to construct spirocyclopropane anellated heterocycles . Additionally, the synthesis of cis-2-fluorocyclopropylamine through stereoselective cyclopropanation under phase-transfer conditions has been reported . These methods highlight the versatility and reactivity of chloro-substituted cyclopropylamines, which is relevant for understanding the synthesis of 2-Chloropropyldimethylamine.
Molecular Structure Analysis
The molecular structure of cyclopropylamine derivatives can be complex, as demonstrated by the X-ray diffractometry (XRD) analysis of 2,4-diacetyl-3-(2-chlorophenyl)-5-hydroxy-5-methyl-N-(4-methylphenyl)-1-cyclohexenylamine, which revealed the presence of two intramolecular hydrogen bonds . This suggests that 2-Chloropropyldimethylamine may also exhibit interesting structural features, such as intramolecular interactions, that could influence its reactivity and physical properties.
Chemical Reactions Analysis
Cyclopropylamines can undergo various chemical reactions, including isomerization and cycloaddition. For instance, the synthesis of trans-2-substituted cyclopropylamines has been observed to involve cis/trans-isomerization in the presence of zinc halide salts . Additionally, cyclopropylidenacetate derivatives have been used to generate spirocyclopropane anellated heterocycles and cyclic imines, which serve as precursors to other compounds like carbapenam derivatives . These reactions demonstrate the chemical versatility of cyclopropylamine compounds, which is likely applicable to 2-Chloropropyldimethylamine.
Physical and Chemical Properties Analysis
The physical and chemical properties of cyclopropylamines are influenced by their molecular structure and the presence of substituents. For example, the presence of chlorine in the molecule can affect its reactivity, as seen in the formation of N-Nitrosodimethylamine (NDMA) from the oxidation of model amines with chlorine dioxide . The synthesis of 2,2-dialkylcyclopropylamines from β-chloroimines also highlights the reactivity of chlorine-substituted amines . These studies suggest that 2-Chloropropyldimethylamine would have distinct physical and chemical properties that could be exploited in various applications, particularly in the synthesis of biologically active compounds.
Scientific Research Applications
Chloroquine and COVID-19 : Research by Touret and de Lamballerie (2020) discusses the potential benefits of chloroquine, a drug with a similar functional group, in treating COVID-19. This highlights the relevance of chlorinated compounds in antiviral research (Touret & de Lamballerie, 2020).
N-Nitrosodimethylamine (NDMA) in Water Treatment : Mitch et al. (2003) describe a process for identifying NDMA precursors in water treatment, which may be relevant given the structural similarities between NDMA and 2-Chloropropyldimethylamine (Mitch, Gerecke, & Sedlak, 2003).
Bioregulator Uptake and Metabolism in Plants : Kelly et al. (2004) investigated the uptake and metabolism of a bioregulator with a similar structure in guayule plants. This research could provide insights into how compounds like 2-Chloropropyldimethylamine might behave in biological systems (Kelly, Gilliland, Staden, & Paterson-Jones, 2004).
Synthesis of Bupropion (Zyban, Wellbutrin) : Perrine et al. (2000) describe a synthesis method for bupropion, which includes the use of chloropropiophenone. This suggests potential pharmaceutical applications for similar chlorinated compounds (Perrine, Ross, Nervi, & Zimmerman, 2000).
Effect of Bioregulators on Rubber Synthesis in Plants : Benedict et al. (1983) studied the effect of a bioregulator on rubber synthesis in guayule plants. The mechanism and effects observed may be relevant to understanding the action of compounds like 2-Chloropropyldimethylamine (Benedict, Reibach, Madhavan, Stipanovic, Keithly, & Yokoyama, 1983).
Mechanism of Action
Target of Action
2-Chloropropyldimethylamine is a chemical compound with the molecular formula C5H12ClN A receptor is a cellular component that the drugs bind to and produce cellular action .
Mode of Action
It is known that the compound can be aminated with dimethylamine with propylene oxide to generate 1-dimethylaminoisopropanol, and then chlorinated with thionyl chloride to obtain the product . This suggests that the compound may interact with its targets through amination and chlorination reactions.
Biochemical Pathways
It is known that drugs generally affect biological tissues and organs through various biochemical pathways . These pathways can lead to a variety of downstream effects, depending on the specific targets and mode of action of the drug .
Pharmacokinetics
It is known that these properties can significantly impact a drug’s bioavailability .
Result of Action
2-Chloropropyldimethylamine is used as an intermediate of mesanton and promethazine (phenergan) . This suggests that the molecular and cellular effects of the compound’s action may be related to the functions of these drugs.
Action Environment
It is known that environmental factors can significantly influence the action of drugs .
properties
IUPAC Name |
2-chloro-N,N-dimethylpropan-1-amine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H12ClN/c1-5(6)4-7(2)3/h5H,4H2,1-3H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GYXWNSDLDXGMGU-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(CN(C)C)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H12ClN | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID4043858 | |
Record name | 2-Chloropropyldimethylamine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID4043858 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
121.61 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-Chloropropyldimethylamine | |
CAS RN |
108-14-5 | |
Record name | 2-Chloro-N,N-dimethyl-1-propanamine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=108-14-5 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 2-Chloropropyldimethylamine | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000108145 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 2-Chloropropyldimethylamine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID4043858 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2-chloropropyldimethylamine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.003.232 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | 2-CHLOROPROPYLDIMETHYLAMINE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/2PR224F7AM | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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